Cas no 164658-38-2 (2-Propen-1-one, 1-(2-chloro-4-pyridinyl)-3-(dimethylamino)-)
164658-38-2 structure
Product Name:2-Propen-1-one, 1-(2-chloro-4-pyridinyl)-3-(dimethylamino)-
CAS No:164658-38-2
MF:C10H11ClN2O
MW:210.66014122963
CID:3807362
Update Time:2025-04-22
2-Propen-1-one, 1-(2-chloro-4-pyridinyl)-3-(dimethylamino)- Chemical and Physical Properties
Names and Identifiers
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- 2-Propen-1-one, 1-(2-chloro-4-pyridinyl)-3-(dimethylamino)-
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- Inchi: 1S/C10H11ClN2O/c1-13(2)6-4-9(14)8-3-5-12-10(11)7-8/h3-7H,1-2H3
- InChI Key: WKDCWLRNCQXYCU-UHFFFAOYSA-N
- SMILES: C(C1C=CN=C(Cl)C=1)(=O)C=CN(C)C
Computed Properties
- Exact Mass: 210.056
- Monoisotopic Mass: 210.056
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 33.2A^2
Experimental Properties
- LogP: 1.99300
2-Propen-1-one, 1-(2-chloro-4-pyridinyl)-3-(dimethylamino)- Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
164658-38-2 (2-Propen-1-one, 1-(2-chloro-4-pyridinyl)-3-(dimethylamino)-) Related Products
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